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Compound of Interest

Compound Name: Tantalum chloride (TaCl4)

CAS No.: 13569-72-7

Cat. No.: B085032 Get Quote

Executive Hazard Analysis: The "Why" Before the
"Wear"
Before selecting PPE, you must understand the specific chemical behavior of Tantalum(IV)

Chloride (

). Unlike its more stable counterpart Tantalum(V) Chloride (

),

presents a dual-threat profile: it is both highly hygroscopic and a strong reducing agent.

The primary safety driver is Hydrolysis. Upon contact with ambient moisture,

undergoes a violent disproportionation and hydrolysis reaction, instantly releasing hydrogen
chloride gas (

).

Operational Implication: Your PPE is not just protecting you from the solid powder; it is

protecting you from a corrosive acid gas cloud that forms immediately upon containment

breach.

The Defense System: PPE Selection Matrix
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Standard laboratory PPE is insufficient for handling anhydrous transition metal halides outside

of a glovebox. The following system is designed to prevent skin/eye contact with the solid and

inhalation of the hydrolysis byproducts.

A. Hand Protection (The Critical Barrier)
Recommendation: Double-gloving with specific material layering.

Inner Layer: 4-mil Nitrile (Dexterity).

Outer Layer: 5-8 mil Nitrile or Neoprene (Chemical Resistance).

Rationale: Tantalum chlorides are often handled in organic solvents (toluene, DCM). While

nitrile resists the solid salt, the solvent vehicle may permeate. If the outer glove is

compromised, the inner glove provides the "retreat time" needed to doff safely.

Glovebox Use: For quantities >1g, handling inside an inert atmosphere glovebox (Butyl

rubber gloves) is the only self-validating safe method.

B. Eye & Face Protection
Recommendation: Chemical Splash Goggles AND Face Shield.[1]

Rationale: Safety glasses (ANSI Z87.[1][2][3]1) are inadequate. In the event of a spill outside

the hood, the hydrolysis reaction releases HCl gas which seeks the moisture in your eyes. A

face shield protects the neck and face from the corrosive plume.

C. Respiratory Protection
Recommendation: Engineering controls (Fume Hood/Glovebox) are primary.

Contingency: If engineering controls fail or for spill cleanup, a Full-Face Respirator with Acid

Gas (AG) and P100 Particulate cartridges is required.

D. Body Protection
Recommendation: Flame-Resistant (FR) Lab Coat (Nomex/Coolmax) + Chemical Apron.
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Rationale: Standard cotton coats can degrade rapidly if hit by acidic hydrolysis products. An

impermeable apron prevents the "soak-through" effect if a solution is spilled.

Visualization: PPE Decision Logic
The following diagram illustrates the decision logic for PPE based on the operational

environment.

Start: Handling TaCl4

Is the material inside
an Inert Glovebox?

GLOVEBOX PROTOCOL
1. Butyl Rubber Gauntlets

2. Standard Lab Coat (Under)
3. Safety Glasses (Inside)

Yes (Argon/N2)

FUME HOOD PROTOCOL
(Schlenk Line)

No (Air Sensitive)

Small Scale (<1g) Large Scale (>1g) or
Solution Transfer

LEVEL 1 DEFENSE
1. Double Nitrile Gloves

2. Splash Goggles
3. FR Lab Coat

4. Sash at lowest height

LEVEL 2 DEFENSE
1. Double Nitrile + Neoprene Over-glove

2. Goggles + Face Shield
3. Chemical Apron

4. Blast Shield (if heating)

Ensure Relative Humidity < 40%
(Hydrolysis Risk Management)

Check Lab Humidity
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Figure 1: Decision matrix for selecting appropriate PPE based on handling environment and

quantity.

Operational Protocol: Safe Handling
A. Weighing and Transfer
The Golden Rule: Never expose

to open air for more than a few seconds, even with PPE.

Glovebox (Preferred): Weigh inside an Argon-filled glovebox. Seal the vessel before bringing

it into the lab.

Schlenk Technique (Alternative):

Purge the receiving flask with Nitrogen/Argon for 15 minutes.

Use a "powder funnel" with a wide bore.

Open the stock container only inside the fume hood.

Technique: Do not pour. Use a dry spatula. Pouring creates dust; dust + air moisture = HCl

cloud.

B. Solvent Selection
is a reducing agent.[4]

Avoid: Protic solvents (Water, Alcohols) – Violent reaction.

Avoid: Oxidizing solvents (DMSO, Nitrobenzene) – Exothermic redox risk.

Safe Solvents: Dry Toluene, Dichloromethane (DCM), or Acetonitrile (if complexation is

desired).

Emergency & Disposal: The Quenching Protocol
Disposal of
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requires active "quenching." You cannot simply throw it in the trash bin, as it will smolder and
release acid gas over time.

Warning: The hydrolysis is exothermic. Quenching must be done slowly.

Quenching Workflow
Preparation: Set up a bath of ice water containing sodium bicarbonate (

) or dilute sodium hydroxide (

).

Dilution: If the

is solid, suspend it first in an inert solvent like toluene. This acts as a heat sink.

Addition: Slowly add the

/toluene suspension to the stirred basic ice water.

Observation: You will see fizzing (HCl release being neutralized) and the precipitation of

Tantalum Oxide (

/

).

Verification: Check pH. It should remain neutral/basic.

Disposal: The aqueous layer contains Tantalum oxides (insoluble) and salts. Filter the solids.

The solids are generally non-hazardous waste (check local regulations), while the filtrate is

basic chemical waste.

TaCl4 Waste
(Solid or Solution)

Suspend in Inert Solvent
(Toluene/Hexane)

Dilute Heat

SLOW Addition
(Dropwise)Prepare Basic Ice Bath

(Ice + Water + NaHCO3)

Check pH
(Must be > 7)

Exothermic Hydrolysis

If Acidic (Add Base)

Separate Phases
Solid: Ta-Oxides

Liquid: Neutral Salt Waste

If Neutral/Basic
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Figure 2: Controlled quenching workflow for safe disposal of Tantalum Chloride waste.

Summary of Quantitative Data
Parameter Specification Critical Note

CAS Number 13596-27-5 (TaCl4)
Often confused with TaCl5

(7721-01-9).

Physical State Dark solid (Brown/Black)
TaCl5 is White/Yellow. Color

change indicates oxidation.

Water Reactivity Violent Releases HCl gas instantly.

Glove Material
Nitrile (Splash), Butyl

(Immersion)

Avoid Latex (poor acid

resistance).

Storage Temp < 25°C, Inert Atmosphere
Disproportionates at high

temps.

IDLH (HCl) 50 ppm
Immediate Danger to Life and

Health limit for byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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